N'-({2-[4-(propan-2-yl)phenoxy]acetyl}oxy)benzenecarboximidamide

• IUPAC Name: [(Z)-[amino(phenyl)methylidene]amino] 2-(4-propan-2-ylphenoxy)acetate
• InChI: InChI=1S/C18H20N2O3/c1-13(2)14-8-10-16(11-9-14)22-12-17(21)23-20-18(19)15-6-4-3-5-7-15/h3-11,13H,12H2,1-2H3,(H2,19,20)
• InChI Key: JCWCFJDMTRMFON-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)ON=C(C2=CC=CC=C2)N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)O/N=C(/C2=CC=CC=C2)\N
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N’-({2-[4-(propan-2-yl)phenoxy]acetyl}oxy)benzenecarboximidamide is a synthetic organic compound characterized by its complex molecular structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-({2-[4-(propan-2-yl)phenoxy]acetyl}oxy)benzenecarboximidamide typically involves multiple steps. One common method includes the reaction of 2-[4-(propan-2-yl)phenoxy]acetyl chloride with benzenecarboximidamide under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include optimization of reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and automated synthesis may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N’-({2-[4-(propan-2-yl)phenoxy]acetyl}oxy)benzenecarboximidamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace specific functional groups in the compound.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

N’-({2-[4-(propan-2-yl)phenoxy]acetyl}oxy)benzenecarboximidamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N’-({2-[4-(propan-2-yl)phenoxy]acetyl}oxy)benzenecarboximidamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N’-({2-[4-(propan-2-yl)phenoxy]acetyl}oxy)benzenecarboximidamide: shares similarities with other phenoxyacetyl derivatives and benzenecarboximidamides.

2-[4-(propan-2-yl)phenoxy]acetyl chloride: A precursor in the synthesis of the target compound.

Benzenecarboximidamide derivatives: Compounds with similar core structures but different substituents.

Uniqueness

N’-({2-[4-(propan-2-yl)phenoxy]acetyl}oxy)benzenecarboximidamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties